Cas no 2229445-34-3 (3-(5-fluoro-2-methoxy-4-methylphenyl)methyl-3-methoxyazetidine)

• Product Name: 3-(5-fluoro-2-methoxy-4-methylphenyl)methyl-3-methoxyazetidine
• CAS No: 2229445-34-3
• MF: C₁₃H₁₈FNO₂
• MW: 239.285927295685
• CID: 6331856
• PubChem ID: 165863923
• Update Time: 2025-10-18

3-(5-fluoro-2-methoxy-4-methylphenyl)methyl-3-methoxyazetidine Chemical and Physical Properties

Names and Identifiers

• 3-(5-fluoro-2-methoxy-4-methylphenyl)methyl-3-methoxyazetidine
• EN300-1760544
• 3-[(5-fluoro-2-methoxy-4-methylphenyl)methyl]-3-methoxyazetidine
• 2229445-34-3

• Inchi： 1S/C13H18FNO2/c1-9-4-12(16-2)10(5-11(9)14)6-13(17-3)7-15-8-13/h4-5,15H,6-8H2,1-3H3
• InChI Key： PIFRLKCGBCENEM-UHFFFAOYSA-N
• SMILES： FC1C(C)=CC(=C(C=1)CC1(CNC1)OC)OC

Computed Properties

• Exact Mass: 239.13215698g/mol
• Monoisotopic Mass: 239.13215698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 30.5Ų

Additional information on 3-(5-fluoro-2-methoxy-4-methylphenyl)methyl-3-methoxyazetidine

Introduction to 3-(5-fluoro-2-methoxy-4-methylphenyl)methyl-3-methoxyazetidine (CAS No. 2229445-34-3)

The compound 3-(5-fluoro-2-methoxy-4-methylphenyl)methyl-3-methoxyazetidine (CAS No. 2229445-34-3) represents a significant advancement in the field of medicinal chemistry, particularly in the design of novel pharmacophores for therapeutic applications. This compound, characterized by its intricate structural framework, has garnered considerable attention due to its potential in addressing various biological targets. The presence of a fluoro-substituted aromatic ring, combined with methoxy and methyl groups, contributes to its unique physicochemical properties, which are pivotal in modulating biological activity.

Recent studies have highlighted the importance of fluoroaromatic moieties in drug development, owing to their ability to enhance metabolic stability, binding affinity, and oral bioavailability. In the case of 3-(5-fluoro-2-methoxy-4-methylphenyl)methyl-3-methoxyazetidine, the fluoro-substituent at the 5-position of the phenyl ring plays a crucial role in optimizing its pharmacokinetic profile. This substitution pattern is well-documented to improve interactions with biological targets, making it an attractive scaffold for further derivatization and optimization.

The azetidine core in this compound introduces a cyclic amine functionality, which is known to exhibit diverse biological activities. Azetidine derivatives have been extensively studied for their potential as kinase inhibitors, antimicrobial agents, and anti-inflammatory compounds. The incorporation of two methoxy groups, one on the azetidine ring and another on the aromatic substituent, further enhances the compound's versatility. These electron-donating groups contribute to the overall electron-rich nature of the molecule, influencing its reactivity and interaction with biological targets.

One of the most compelling aspects of 3-(5-fluoro-2-methoxy-4-methylphenyl)methyl-3-methoxyazetidine is its potential application in oncology research. Emerging evidence suggests that this compound may exhibit inhibitory effects on certain kinases implicated in cancer progression. The combination of a fluoroaromatic ring and an azetidine scaffold creates a unique pharmacophore that can interact with specific amino acid residues in target proteins. This interaction can lead to the disruption of signaling pathways that are critical for tumor growth and survival.

Furthermore, the structural features of this compound make it an excellent candidate for exploring structure-activity relationships (SAR) in medicinal chemistry. By systematically modifying various substituents—such as the positions and types of functional groups—the chemical properties and biological activities of this molecule can be fine-tuned. Such modifications are essential for developing lead compounds with enhanced efficacy and reduced toxicity.

Recent advancements in computational chemistry have also facilitated the study of 3-(5-fluoro-2-methoxy-4-methylphenyl)methyl-3-methoxyazetidine. Molecular modeling techniques have been employed to predict how this compound interacts with its intended biological targets at the atomic level. These simulations provide valuable insights into binding affinities, enzyme kinetics, and potential side effects. By leveraging computational tools, researchers can accelerate the drug discovery process and prioritize promising candidates for experimental validation.

The synthesis of this compound presents an intriguing challenge due to its complex structural motif. However, modern synthetic methodologies have enabled efficient access to such molecules through multi-step organic reactions. Techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions have been instrumental in constructing the desired framework. The ability to synthesize this compound with high purity is crucial for downstream biological evaluations and preclinical studies.

In conclusion, 3-(5-fluoro-2-methoxy-4-methylphenyl)methyl-3-methoxyazetidine (CAS No. 2229445-34-3) stands out as a promising entity in medicinal chemistry research. Its unique structural features, including a fluoroaromatic ring, an azetidine core, and multiple functional groups, make it a versatile scaffold for developing novel therapeutics. Ongoing research efforts are focused on elucidating its mechanism of action and exploring its potential in treating various diseases, particularly cancer. As our understanding of molecular interactions continues to evolve, compounds like this one will play a pivotal role in shaping future therapeutic strategies.